Cas no 90183-69-0 (Benzoic acid, 2-[3-(methylsulfonyl)propoxy]-)

• Product name: Benzoic acid, 2-[3-(methylsulfonyl)propoxy]-
• CAS No: 90183-69-0
• MF: C₁₁H₁₄O₅S
• MW: 258.290862560272
• CID: 792174
• PubChem ID: 13259465

Benzoic acid, 2-[3-(methylsulfonyl)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[3-(methylsulfonyl)propoxy]-
• 2-(3-methylsulfonylpropoxy)benzoic acid
• 90183-69-0
• Z1097107044
• A1-05328
• DTXSID00532619
• 2-[3-(Methanesulfonyl)propoxy]benzoic acid
• AKOS012492674

• Inchi： InChI=1S/C11H14O5S/c1-17(14,15)8-4-7-16-10-6-3-2-5-9(10)11(12)13/h2-3,5-6H,4,7-8H2,1H3,(H,12,13)
• InChI Key： SUZSRWPZEVADNX-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)CCCOC1=CC=CC=C1C(=O)O

Computed Properties

• Exact Mass: 258.05619472g/mol
• Monoisotopic Mass: 258.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89Ų
• XLogP3: 1.3

Additional information on Benzoic acid, 2-[3-(methylsulfonyl)propoxy]-

Benzoic acid, 2-[3-(methylsulfonyl)propoxy]- and CAS No. 90183-69-0: Applications and Research Insights

Benzoic acid, 2-[3-(methylsulfonyl)propoxy]-, identified by the Chemical Abstracts Service Number (CAS No.) 90183-69-0, is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceuticals and chemical biology. This compound, characterized by its benzoic acid core substituted with a propoxy group bearing a methylsulfonyl moiety, exhibits intriguing chemical properties that make it a valuable candidate for various applications.

The structural configuration of Benzoic acid, 2-[3-(methylsulfonyl)propoxy]- imparts it with both lipophilic and hydrophilic characteristics, which are essential for its solubility and interaction with biological systems. The presence of the methylsulfonyl group enhances its electronic properties, making it a potent candidate for use in drug design and synthesis. This compound's ability to modulate biological pathways has been explored in several cutting-edge research studies.

In recent years, researchers have been investigating the potential of Benzoic acid, 2-[3-(methylsulfonyl)propoxy]- as an intermediate in the synthesis of novel therapeutic agents. Its structural features suggest that it could serve as a precursor for developing compounds with anti-inflammatory, antimicrobial, and even anticancer properties. The benzoic acid moiety is well-known for its pharmacological activity, while the propoxy and methylsulfonyl groups add further complexity and functionality.

One of the most promising areas of research involving Benzoic acid, 2-[3-(methylsulfonyl)propoxy]- is its application in the development of targeted drug delivery systems. The compound's ability to interact with biological membranes makes it an ideal candidate for creating prodrugs or drug carriers that can enhance the bioavailability and therapeutic efficacy of active pharmaceutical ingredients (APIs). Recent studies have demonstrated that derivatives of this compound can be used to design nanoparticles capable of delivering drugs to specific sites within the body.

The role of Benzoic acid, 2-[3-(methylsulfonyl)propoxy]- in chemical biology has also been explored in the context of enzyme inhibition. The methylsulfonyl group, in particular, has been shown to interact with certain enzymes in a way that can modulate their activity. This has opened up new avenues for developing enzyme inhibitors that could be used to treat various diseases. For instance, researchers have found that derivatives of this compound can inhibit enzymes involved in inflammation pathways, offering potential therapeutic benefits.

In addition to its pharmaceutical applications, Benzoic acid, 2-[3-(methylsulfonyl)propoxy]- has shown promise in the field of agrochemicals. Its structural properties make it suitable for use as a precursor in the synthesis of pesticides and herbicides. These compounds can help protect crops from pests and diseases while minimizing environmental impact. The ability of this compound to interact with biological targets in plants suggests that it could be used to develop novel agrochemical formulations.

The synthesis of Benzoic acid, 2-[3-(methylsulfonyl)propoxy]- is another area where significant research efforts have been invested. Chemists have developed various synthetic routes to produce this compound efficiently and on an industrial scale. These methods often involve multi-step reactions that require careful optimization to ensure high yields and purity. Recent advancements in synthetic chemistry have made it possible to produce this compound more cost-effectively, which could lead to broader applications.

The safety profile of Benzoic acid, 2-[3-(methylsulfonyl)propoxy]- is another important consideration in its application. While preliminary studies suggest that it is relatively non-toxic at moderate doses, further research is needed to fully understand its potential side effects. Toxicological studies are being conducted to evaluate its safety for use in pharmaceutical formulations and other applications. These studies are crucial for ensuring that this compound can be used safely and effectively.

The future prospects for Benzoic acid, 2-[3-(methylsulfonyl)propoxy]- are bright, with ongoing research expected to uncover new applications and uses. As our understanding of its chemical properties continues to grow, so too will its potential as a building block for novel compounds. Whether in medicine, agriculture, or other industries, this compound is poised to play a significant role in shaping the future of chemical innovation.